
Cymarin biochemical actions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cymarin

CAS No.: 508-77-0

Cat. No.: S564717

Get Quote

Core Properties of Cymarin

Property Description

Mechanism of Action Inhibits sodium-potassium ATPase pump (Na⁺/K⁺ ATPase) on cell
membranes [1] [2].

Biochemical
Consequence

Increases intracellular sodium, affecting calcium exchange; enhances cardiac
muscle contraction (positive inotropic effect) [1] [2].

Chemical Formula C₃₀H₄₄O₉ [1] [2] [3].

Molecular Weight 548.66 - 548.67 g/mol [1] [2] [3].

CAS Number 508-77-0 [1] [3].

Source Primarily extracted from Apocynum cannabinum and related species [2].

ATC Code C01AC03 (Cardiac therapy - Cardiac glycosides) [1].

Purity Available with a minimum purity of 95% [2].
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The following table summarizes key research areas and observed effects of Cymarin in scientific studies.

Note that these are research findings, not established clinical uses.

Research Area Observed Effects / Potential Mechanisms
Key
Citations

Oncology Research Hinders cancer cell proliferation, triggers apoptosis
(programmed cell death), impedes angiogenesis (formation of

new blood vessels) [3].

[3]

Immune Response &
Inflammation

Suppresses activation of NF-κB; curtails production of pro-

inflammatory cytokines (TNF-α, IL-6) [3].

[3]

Microbial Infection
Control

Demonstrates effectiveness against bacterial and fungal growth

[3].

[3]

Metabolic & Liver
Health

Identified as capable of increasing apolipoprotein A-I

transcription in human liver cells [3].

[3]

Cymarin Mechanism of Action Pathway

The diagram below illustrates the core mechanism of Cymarin as a cardiac glycoside, based on information

from DrugBank Online and CymitQuimica [1] [2].
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Cymarin

Na⁺/K⁺ ATPase Pump

Inhibition

↑ Intracellular Na⁺

↑ Intracellular Ca⁺⁺

via Na⁺/Ca⁺⁺ exchange

Enhanced Cardiac Muscle Contraction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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